![molecular formula C8H8O6 B13834169 Benzoic acid, 2,4,5-trihydroxy-3-methoxy-](/img/structure/B13834169.png)
Benzoic acid, 2,4,5-trihydroxy-3-methoxy-
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Overview
Description
Benzoic acid, 2,4,5-trihydroxy-3-methoxy-, also known as 3-methoxy-2,4,5-trihydroxybenzoic acid, is a derivative of benzoic acid. This compound is part of the hydroxybenzoic acids family, which are aromatic carboxylic acids containing hydroxyl groups attached to the benzene ring. These compounds are known for their significant biochemical and antioxidant properties .
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of benzoic acid, 2,4,5-trihydroxy-3-methoxy- can be achieved through various methods. One common approach involves the hydroxylation and methoxylation of benzoic acid derivatives. For instance, starting from a suitable benzoic acid derivative, hydroxyl groups can be introduced using reagents like hydrogen peroxide in the presence of a catalyst. Methoxylation can be achieved using methanol and a suitable acid catalyst .
Industrial Production Methods
Industrial production of hydroxybenzoic acids often involves the extraction from natural sources such as plants, where these compounds are present in significant amounts. The extraction process typically involves solvent extraction followed by purification steps like crystallization or chromatography .
Chemical Reactions Analysis
Types of Reactions
Benzoic acid, 2,4,5-trihydroxy-3-methoxy- undergoes various chemical reactions, including:
Oxidation: This compound can be oxidized to form quinones or other oxidized derivatives.
Reduction: Reduction reactions can convert the carboxylic acid group to an alcohol group.
Substitution: The hydroxyl and methoxy groups can participate in substitution reactions, such as esterification or etherification.
Common Reagents and Conditions
Oxidation: Common oxidizing agents include potassium permanganate (KMnO₄) and hydrogen peroxide (H₂O₂).
Reduction: Reducing agents like lithium aluminum hydride (LiAlH₄) or sodium borohydride (NaBH₄) are often used.
Major Products Formed
The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation can yield quinones, while reduction can produce alcohol derivatives. Substitution reactions can result in esters or ethers .
Scientific Research Applications
Benzoic acid, 2,4,5-trihydroxy-3-methoxy- has a wide range of applications in scientific research:
Chemistry: It is used as a precursor in the synthesis of various organic compounds.
Biology: This compound is studied for its antioxidant properties and its role in plant metabolism.
Medicine: Research is ongoing into its potential therapeutic effects, including anti-inflammatory and anticancer properties.
Industry: It is used in the production of dyes, perfumes, and other industrial chemicals.
Mechanism of Action
The mechanism of action of benzoic acid, 2,4,5-trihydroxy-3-methoxy- involves its interaction with various molecular targets and pathways. For instance, its antioxidant properties are attributed to its ability to scavenge free radicals and inhibit oxidative stress. It can also modulate enzyme activity and gene expression related to inflammation and cell proliferation .
Comparison with Similar Compounds
Similar Compounds
Gallic Acid (3,4,5-Trihydroxybenzoic Acid): Known for its strong antioxidant properties and presence in various plants.
Vanillic Acid (4-Hydroxy-3-methoxybenzoic Acid): Used in flavoring and fragrance industries.
Syringic Acid (4-Hydroxy-3,5-dimethoxybenzoic Acid): Known for its antioxidant and antimicrobial properties.
Uniqueness
Benzoic acid, 2,4,5-trihydroxy-3-methoxy- is unique due to its specific substitution pattern on the benzene ring, which imparts distinct chemical and biological properties. Its combination of hydroxyl and methoxy groups contributes to its potent antioxidant activity and potential therapeutic applications .
Properties
Molecular Formula |
C8H8O6 |
---|---|
Molecular Weight |
200.14 g/mol |
IUPAC Name |
2,4,5-trihydroxy-3-methoxybenzoic acid |
InChI |
InChI=1S/C8H8O6/c1-14-7-5(10)3(8(12)13)2-4(9)6(7)11/h2,9-11H,1H3,(H,12,13) |
InChI Key |
AWTWWIHKSRSQNO-UHFFFAOYSA-N |
Canonical SMILES |
COC1=C(C(=CC(=C1O)O)C(=O)O)O |
Origin of Product |
United States |
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